4-cyclopropyl-6-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C18H24N6S/c1-12-10-16(20-13(2)19-12)23-6-8-24(9-7-23)17-11-15(14-4-5-14)21-18(22-17)25-3/h10-11,14H,4-9H2,1-3H3
• InChI Key: QVIRVGXFMPADJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CCN(CC2)C3=NC(=NC(=C3)C4CC4)SC
• Molecular Formula: C18H24N6S
• Molecular Weight: 356.5 g/mol
• CAS No.: 2640968-95-0

Description

4-Cyclopropyl-6-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a cyclopropyl group, a methylsulfanyl moiety, and a piperazine ring linked to a 2,6-dimethylpyrimidine fragment.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional analogs can be categorized based on core modifications, substituent variations, and physicochemical properties. Below is a detailed analysis:

Substituent Variations in Pyrimidine Derivatives

The target compound shares key features with the following analogs:

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)
4-Cyclopropyl-6-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine	Pyrimidine	Cyclopropyl, methylsulfanyl, piperazine-linked 2,6-dimethylpyrimidine	Not reported	Not reported	Not reported
4-Chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	Pyrimidine	Chlorine (×2), methylsulfanyl (×2), piperazine-linked pyrimidine	C₁₄H₁₆Cl₂N₆S₂	403.35	Not reported
7-(4-(Methylsulfonyl)piperazin-1-yl)-2-(4-methylphenyl)-5-phenyl-oxazolo[4,5-d]pyrimidine (10)	Oxazolo[4,5-d]pyrimidine	Methylsulfonyl-piperazine, 4-methylphenyl, phenyl	C₂₅H₂₄N₆O₃S	488.56	289–291
2-(4-Methylphenyl)-5-phenyl-7-(4-tosylpiperazin-1-yl)oxazolo[4,5-d]pyrimidine (12)	Oxazolo[4,5-d]pyrimidine	Tosyl-piperazine, 4-methylphenyl, phenyl	C₂₉H₂₇N₅O₃S	533.62	261–263

Key Observations:

Core Modifications : The target compound retains a simple pyrimidine core, while analogs in feature an oxazolo[4,5-d]pyrimidine scaffold, which enhances rigidity and may influence binding affinity .

The methylsulfanyl group is conserved in both the target compound and the chloro-substituted analog in , suggesting a role in hydrophobic interactions or electron donation. Piperazine-linked fragments: The target compound’s 2,6-dimethylpyrimidine substituent contrasts with sulfonyl or tosyl groups in , which may alter solubility and target selectivity.